Cas no 2918775-14-9 (rac-(3R,5R)-5-phenylpyrrolidin-3-ol)

• Product Name: rac-(3R,5R)-5-phenylpyrrolidin-3-ol
• CAS No: 2918775-14-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5667656
• Update Time: 2025-08-02

rac-(3R,5R)-5-phenylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 5-phenyl-, (3S,5S)- (ACI)
• rac-(3R,5R)-5-phenylpyrrolidin-3-ol

• Inchi： 1S/C10H13NO/c12-9-6-10(11-7-9)8-4-2-1-3-5-8/h1-5,9-12H,6-7H2/t9-,10-/m0/s1
• InChI Key： MDJWIDATPRVAQE-UWVGGRQHSA-N
• SMILES： O[C@@H]1CN[C@H](C2C=CC=CC=2)C1

Additional information on rac-(3R,5R)-5-phenylpyrrolidin-3-ol

Recent Advances in the Study of rac-(3R,5R)-5-phenylpyrrolidin-3-ol (CAS: 2918775-14-9) in Chemical Biology and Pharmaceutical Research

The compound rac-(3R,5R)-5-phenylpyrrolidin-3-ol (CAS: 2918775-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrolidine derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have focused on its role as a building block for novel dopamine receptor modulators and its potential application in the treatment of Parkinson's disease and schizophrenia.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of rac-(3R,5R)-5-phenylpyrrolidin-3-ol using a novel enzymatic resolution approach. The researchers achieved excellent enantioselectivity (ee > 99%) and high yield (82%) through optimization of reaction conditions, including temperature, solvent system, and enzyme loading. This breakthrough in synthesis methodology addresses previous challenges in obtaining enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Pharmacological investigations have revealed that rac-(3R,5R)-5-phenylpyrrolidin-3-ol serves as a versatile scaffold for developing selective dopamine D3 receptor ligands. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) show that the compound's phenyl and hydroxyl groups form critical hydrogen bonds and π-π interactions with key residues in the D3 receptor binding pocket. These findings have spurred the development of new analogs with improved binding affinity and selectivity profiles, potentially leading to drugs with fewer side effects compared to current antipsychotic medications.

Recent preclinical studies have explored the compound's potential in neurodegenerative disease treatment. Animal models of Parkinson's disease treated with rac-(3R,5R)-5-phenylpyrrolidin-3-ol derivatives showed significant improvement in motor function and reduced dopaminergic neuron loss. The neuroprotective effects appear to be mediated through multiple mechanisms, including antioxidant activity and modulation of neurotrophic factors. These findings were presented at the 2024 International Conference on Chemical Biology and have since been under review for publication in a leading neuroscience journal.

From a drug development perspective, rac-(3R,5R)-5-phenylpyrrolidin-3-ol presents favorable pharmacokinetic properties. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate good blood-brain barrier penetration and acceptable metabolic stability. However, researchers note the need for further optimization to reduce first-pass metabolism and improve oral bioavailability. Several pharmaceutical companies have included this compound in their CNS drug discovery pipelines, with one major player recently filing a patent for novel derivatives as potential antipsychotic agents.

Future research directions for rac-(3R,5R)-5-phenylpyrrolidin-3-ol include exploring its application in other therapeutic areas beyond CNS disorders. Preliminary data suggest potential utility in pain management and addiction treatment. Additionally, researchers are investigating its use as a chiral auxiliary in asymmetric synthesis and as a ligand in transition metal catalysis. The compound's versatility and the recent advances in its synthesis and application underscore its growing importance in medicinal chemistry and drug discovery.